Cas no 7124-49-4 (1,3,8-Naphthalenetriol)

• Product Name: 1,3,8-Naphthalenetriol
• CAS No: 7124-49-4
• MF: C₁₀H₈O₃
• MW: 176.168723106384
• CID: 531050
• PubChem ID: 439428
• Update Time: 2025-04-19

1,3,8-Naphthalenetriol Chemical and Physical Properties

Names and Identifiers

• 1,3,8-Naphthalenetriol
• naphthalene-1,3,8-triol
• CHEBI:18393
• 7124-49-4
• USWUTUCXLQBQCG-UHFFFAOYSA-N
• DTXSID90331411
• SCHEMBL2023306
• NS00076817
• Q27103047
• C01173
• 1,3,8-Trihydroxynaphthalene
• 1,3,8-Naphthalenertriol

• Inchi： 1S/C10H8O3/c11-7-4-6-2-1-3-8(12)10(6)9(13)5-7/h1-5,11-13H
• InChI Key： USWUTUCXLQBQCG-UHFFFAOYSA-N
• SMILES： OC1C=C(C=C2C=CC=C(C2=1)O)O

Computed Properties

• Exact Mass: 176.047344113g/mol
• Monoisotopic Mass: 176.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 60.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthols and derivatives